Cas no 1706451-84-4 (4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one)

• Product Name: 4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one
• CAS No: 1706451-84-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD29034650
• CID: 5161740
• PubChem ID: 86262364
• Update Time: 2025-05-26

4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-(2-aminoethoxy)-1,6-dimethyl-
• 4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one

• MDL： MFCD29034650
• Inchi： 1S/C9H14N2O2/c1-7-5-8(13-4-3-10)6-9(12)11(7)2/h5-6H,3-4,10H2,1-2H3
• InChI Key： RNIGVYFYRIWQRS-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC(OCCN)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one

Research Brief on 4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one (CAS: 1706451-84-4)

The compound 4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one (CAS: 1706451-84-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dihydropyridinone core and aminoethoxy side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

Recent synthetic advancements have enabled the efficient production of 4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one with high purity and yield. Researchers have employed multi-step organic synthesis routes, including key reactions such as nucleophilic substitution and cyclization, to achieve the desired structure. The compound's stability under physiological conditions has been confirmed through in vitro assays, making it suitable for further pharmacological evaluation.

Pharmacological studies have revealed that 4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one exhibits notable activity as a modulator of specific biological pathways. Preliminary in vitro and in vivo data suggest its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key pro-inflammatory cytokines. Additionally, its interaction with certain kinase targets has been explored, indicating possible applications in oncology and autoimmune diseases.

Mechanistic investigations have provided deeper insights into the compound's mode of action. Structural-activity relationship (SAR) studies highlight the importance of the aminoethoxy side chain for binding affinity and selectivity. Molecular docking simulations have further elucidated its interactions with target proteins, offering a foundation for the design of derivatives with enhanced efficacy and reduced off-target effects.

Despite these promising findings, challenges remain in the development of 4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Current research efforts are focused on optimizing the compound's pharmacokinetic profile and evaluating its safety in animal models.

In conclusion, 4-(2-aminoethoxy)-1,6-dimethyl-1,2-dihydropyridin-2-one represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological properties warrant continued investigation. Future studies should aim to validate its therapeutic potential in disease models and explore its clinical applicability, paving the way for novel treatments in inflammation and oncology.